Cas no 89726-96-5 (Benzene, [1-(methoxymethoxy)-1-methylpentyl]-)

• Product name: Benzene, [1-(methoxymethoxy)-1-methylpentyl]-
• CAS No: 89726-96-5
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 591296
• PubChem ID: 13267532

Benzene, [1-(methoxymethoxy)-1-methylpentyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [1-(methoxymethoxy)-1-methylpentyl]-
• 2-(methoxymethoxy)hexan-2-ylbenzene
• [2-(Methoxymethoxy)hexan-2-yl]benzene
• 89726-96-5
• DTXSID70533239

• Inchi： InChI=1S/C14H22O2/c1-4-5-11-14(2,16-12-15-3)13-9-7-6-8-10-13/h6-10H,4-5,11-12H2,1-3H3
• InChI Key： IMXOPRGDPVCPLD-UHFFFAOYSA-N
• SMILES： CCCCC(C)(C1=CC=CC=C1)OCOC

Computed Properties

• Exact Mass: 222.161979940g/mol
• Monoisotopic Mass: 222.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų